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Compound of Interest

Compound Name:
2-(6-Methylmorpholin-2-yl)acetic

acid

Cat. No.: B13539199

Get Quote

Abstract
Morpholine-2-acetic acid (M2AA) derivatives represent a critical class of conformationally

constrained

-amino acid surrogates. Their incorporation into peptide backbones (to form "morpholino-
peptides") or small molecule libraries enhances metabolic stability and bioavailability. However,
the steric bulk of the morpholine ring and the potential for thermal racemization of the C2-chiral
center present synthetic challenges. This guide provides optimized microwave-assisted organic
synthesis (MAOS) protocols that overcome these barriers, delivering high yields (>85%) with
>98% optical purity in a fraction of the time required for conventional heating.

Scientific Foundation & Mechanisms
The Scaffold Advantage
The M2AA scaffold is structurally homologous to proline but offers a distinct hydrogen-bonding

profile due to the ether oxygen. In drug design, it serves two primary roles:

Peptidomimetics: It induces stable
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-turn secondary structures, protecting peptides from proteolytic degradation.

Library Scaffolds: The secondary amine and carboxylic acid termini allow for rapid,

orthogonal diversification (N-capping and C-amidation).

Why Microwave Irradiation?
Conventional heating of M2AA reactions often leads to:

Racemization: Prolonged exposure to base at high temperatures epimerizes the C2 position.

Incomplete Coupling: The secondary amine of the morpholine ring is nucleophilically

sluggish due to steric hindrance (chair conformation).

Microwave Solution: Microwave irradiation provides dielectric heating, directly coupling with

polar reaction species (DMF, NMP, and ionic intermediates). This allows for:

Rapid Kinetics: Reaction times reduced from hours to minutes.[1]

"Delta T" Effect: In solid-phase synthesis, the localized heating of the resin-solvent interface

overcomes the diffusion barrier of the bulky M2AA monomer.

Experimental Protocols
Protocol A: Solid-Phase Incorporation of Fmoc-M2AA
(Peptidomimetics)
Objective: Incorporate N-Fmoc-Morpholine-2-acetic acid into a growing peptide chain using

MW-SPPS.

Materials:

Resin: Rink Amide ProTide (0.55 mmol/g) or Wang Resin.

Reagents: Fmoc-M2AA-OH, DIC (Diisopropylcarbodiimide), Oxyma Pure.

Solvent: DMF (Dimethylformamide).

Step-by-Step Methodology:
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Resin Swelling:

Swell resin in DMF for 15 mins (Ambient).

Fmoc Deprotection (MW-Assisted):

Reagent: 20% Piperidine in DMF with 0.1M Oxyma (to suppress aspartimide formation).

MW Cycle:

Stage 1: 75°C, 150W, 30 sec.

Stage 2: 90°C, 150W, 120 sec.

Wash: 4x DMF.

Coupling of Fmoc-M2AA-OH (Critical Step):

Rationale: Use DIC/Oxyma instead of HATU/DIPEA. Base-free coupling prevents C2-

racemization of the morpholine ring.

Mixture: 5 eq. Fmoc-M2AA-OH + 5 eq. Oxyma Pure + 10 eq. DIC in DMF (Final conc. 0.2

M).

Pre-activation: Allow to sit for 2 mins before adding to resin.

MW Cycle (Racemization Safe):

Temp: 50°C (Strict limit).

Power: 30W (Low power to prevent overshoot).

Time: 10 minutes.

Capping:

Acetic anhydride/Pyridine in DMF.

Data Summary: Coupling Efficiency
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Method
Coupling
Reagents

Temp (°C) Time (min)
Purity
(HPLC)

Racemizati
on (%)

Conventional HBTU/DIPEA 25 120 72% <1%

MW

(Standard)
HBTU/DIPEA 75 5 88% 12%

MW

(Optimized)
DIC/Oxyma 50 10 96% <0.5%

Protocol B: Parallel Library Synthesis (Amidation)
Objective: Rapid generation of an amide library from M2AA core using various amines.

Workflow:

Stock Solution A: 0.5 M N-Boc-Morpholine-2-acetic acid in DMF.

Stock Solution B: 0.6 M Amine (R-NH2) in DMF.

Activator: DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride).[2]

Note: DMTMM is preferred for MW synthesis as it does not require base and is stable up to

100°C.

Procedure:

In a microwave vial, combine 1.0 mL Stock A (0.5 mmol) and 1.0 mL Stock B (0.6 mmol).

Add 1.2 eq of DMTMM solid directly to the vial.

Seal and irradiate.

Ramp: 1 min to 80°C.

Hold: 5 min at 80°C.

Pressure Limit: 250 psi.
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Workup: Dilute with EtOAc, wash with 1M HCl (to remove unreacted amine and DMTMM

byproducts), dry, and concentrate.

Visualization of Workflows
Diagram 1: Optimized MW-SPPS Cycle for M2AA
Caption: Logic flow for incorporating sterically hindered Morpholine-2-acetic acid without

racemization.
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Diagram 2: Parallel Library Synthesis Logic
Caption: High-throughput generation of M2AA amides using DMTMM activation.
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+ DMTMM (Solid)

Diverse Amines
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MW Irradiation
80°C, 5 min

Liquid-Liquid Extraction
(1M HCl Wash) Pure Amide Library

Click to download full resolution via product page

Troubleshooting & Critical Parameters
Racemization Control
The alpha-proton of M2AA is susceptible to abstraction.

Risk Factor: High temperature (>60°C) combined with tertiary bases (DIPEA, NMM).

Solution: Use DIC/Oxyma chemistry.[3] The pH remains neutral to slightly acidic, preserving

chirality. If using HATU, lower temperature to 40°C and extend time to 20 mins.

Aspartimide Formation
If M2AA is coupled adjacent to Aspartic Acid (Asp) or Asparagine (Asn), the microwave energy

can drive aspartimide ring closure.

Solution: Add 0.1 M Oxyma Pure to the deprotection cocktail (Piperidine). This scavenges

the base-catalyzed intermediate.

Solubility
M2AA derivatives can aggregate on-resin.

Solvent Switch: If coupling fails in DMF, switch to NMP (N-methyl-2-pyrrolidone) or use a

binary mixture of DMF/DMSO (90:10) to disrupt secondary structure aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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